2-amino-9-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-3H-purin-6-one

• IUPAC Name: 2-amino-9-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-3H-purin-6-one
• InChI: InChI=1S/C11H15N5O5/c1-11(20)6(18)4(2-17)21-9(11)16-3-13-5-7(16)14-10(12)15-8(5)19/h3-4,6,9,17-18,20H,2H2,1H3,(H3,12,14,15,19)/t4-,6-,9-,11-/m1/s1
• InChI Key: NVKAMPJSWMHVDK-GITKWUPZSA-N
• Canonical SMILES: CC1(C(C(OC1N2C=NC3=C2NC(=NC3=O)N)CO)O)O
• Isomeric SMILES: C[C@]1([C@@H]([C@H](O[C@H]1N2C=NC3=C2NC(=NC3=O)N)CO)O)O
• Molecular Formula: C11H15N5O5
• Molecular Weight: 297.27 g/mol

Description

The compound with the identifier “2-amino-9-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-3H-purin-6-one” is a chemical entity listed in the PubChem database PubChem is a public repository for information on the biological activities of small molecules

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-9-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-3H-purin-6-one involves a series of chemical reactions under controlled conditions. The specific synthetic route and reaction conditions can vary depending on the desired purity and yield of the compound. Common methods include:

Step 1: Initial reaction of precursor chemicals under specific temperature and pressure conditions.

Step 2: Purification of the intermediate product through techniques such as crystallization or chromatography.

Step 3: Final reaction to obtain the desired compound, followed by purification and characterization.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using large reactors and automated systems to ensure consistency and efficiency. The process typically involves:

Bulk synthesis: Using large quantities of raw materials and optimized reaction conditions to maximize yield.

Continuous monitoring: Employing advanced analytical techniques to monitor the reaction progress and ensure product quality.

Purification and packaging: Utilizing industrial-scale purification methods and packaging the final product for distribution.

Chemical Reactions Analysis

Types of Reactions

2-amino-9-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-3H-purin-6-one undergoes various types of chemical reactions, including:

Oxidation: Reaction with oxidizing agents to form oxidized products.

Reduction: Reaction with reducing agents to form reduced products.

Substitution: Replacement of one functional group with another under specific conditions.

Common Reagents and Conditions

The reactions involving this compound typically use common reagents such as:

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substitution reagents: Halogens, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

Oxidation: Formation of oxidized derivatives with higher oxidation states.

Reduction: Formation of reduced derivatives with lower oxidation states.

Substitution: Formation of substituted compounds with different functional groups.

Scientific Research Applications

2-amino-9-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-3H-purin-6-one has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-amino-9-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-3H-purin-6-one involves its interaction with specific molecular targets and pathways. The compound exerts its effects by:

Binding to target molecules: Interacting with proteins, enzymes, or receptors to modulate their activity.

Altering biochemical pathways: Influencing metabolic or signaling pathways to produce a desired effect.

Inducing cellular responses: Triggering cellular processes such as apoptosis, proliferation, or differentiation.